Cas no 855207-53-3 (6-phenylnaphthalene-2-carboxylic Acid)

• Product Name: 6-phenylnaphthalene-2-carboxylic Acid
• CAS No: 855207-53-3
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 1845960
• PubChem ID: 53485704
• Update Time: 2025-04-21

6-phenylnaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-phenylnaphthalene-2-carboxylic Acid
• SureCN2310774
• 6-phenyl-2-naphthoic acid
• 6-phenyl-naphthalene-2-carboxylic acid
• 6-phenyl-2-naphthoic acid;6-phenyl-naphthalene-2-carboxylic acid;
• DTXSID10704789
• 855207-53-3
• DB-016440
• SCHEMBL2310774

• Inchi： 1S/C17H12O2/c18-17(19)16-9-8-14-10-13(6-7-15(14)11-16)12-4-2-1-3-5-12/h1-11H,(H,18,19)
• InChI Key： BNMIGHLFXDYZGD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC(=CC=C2C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.08400
• Monoisotopic Mass: 248.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.20500